Cas no 31699-02-2 (2-Methyl-5-(4-nitrophenyl)-1,3-oxazole)

2-Methyl-5-(4-nitrophenyl)-1,3-oxazole structure
31699-02-2 structure
Product Name:2-Methyl-5-(4-nitrophenyl)-1,3-oxazole
CAS No:31699-02-2
MF:C10H8N2O3
MW:204.18212223053
MDL:MFCD00022431
CID:312967
PubChem ID:248490
Update Time:2025-04-19

2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-methyl-5-(4-nitrophenyl)-
    • 2-methyl-5-(4-nitrophenyl)-1,3-oxazole
    • 2-methyl-5-(3'-methylphenyl)oxazole
    • 2-Methyl-5-(4-nitro-phenyl)-oxazol
    • 2-methyl-5-(4'-nitrophenyl)oxazole
    • 2-methyl-5-(4-nitro-phenyl)-oxazole
    • AC1L6MGT
    • AC1Q20SK
    • AC1Q2P37
    • CTK4G7610
    • NCIOpen2_003023
    • NSC65663
    • AKOS003245123
    • CS-0323612
    • F83668
    • SCHEMBL11151582
    • 31699-02-2
    • SY314325
    • 2-Methyl-5-(4-nitrophenyl)oxazole
    • DTXSID40289933
    • LS-07655
    • A924860
    • MFCD00022431
    • NSC-65663
    • oxazole, 2-methyl-5-(4-nitrophenyl)-
    • ALBB-023955
    • STK149436
    • 2-Methyl-5-(4-nitrophenyl)-1,3-oxazole
    • MDL: MFCD00022431
    • Inchi: 1S/C10H8N2O3/c1-7-11-6-10(15-7)8-2-4-9(5-3-8)12(13)14/h2-6H,1H3
    • InChI Key: KGVYXYUOGFKYDQ-UHFFFAOYSA-N
    • SMILES: O1C(C)=NC=C1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 204.05354
  • Monoisotopic Mass: 204.05349212g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 69.17
  • LogP: 3.08140

2-Methyl-5-(4-nitrophenyl)-1,3-oxazole Pricemore >>

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abcr
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